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Compound of Interest

Tetraethylammonium
Compound Name:
hexafluorophosphate

Cat. No.: B1346808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal characteristics of
tetraethylammonium hexafluorophosphate (TEAHFP), a quaternary ammonium salt with
applications in electrochemistry and as a supporting electrolyte. A key physical property for the
handling and application of this compound is its melting point, which dictates its thermal
stability and phase behavior.

Thermal Properties of Tetraethylammonium
Hexafluorophosphate

The reported melting point of tetraethylammonium hexafluorophosphate suggests that it
has high thermal stability. Commercial suppliers consistently report that the compound does not
have a sharp melting point but rather decomposes at or above 300 °C.

Data Presentation: Melting Point
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Experimental Determination of Melting Point

The melting point and thermal stability of tetraethylammonium hexafluorophosphate are
typically determined using thermal analysis techniques such as Differential Scanning
Calorimetry (DSC) and Thermogravimetric Analysis (TGA). While specific experimental
protocols for tetraethylammonium hexafluor

 To cite this document: BenchChem. [Tetraethylammonium Hexafluorophosphate: A Technical
Guide to its Thermal Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346808#tetraethylammonium-hexafluorophosphate-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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